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Compound of Interest

Compound Name: Neobulgarone E

Cat. No.: B15581929

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neobulgarone E is a naturally occurring dimeric naphthazarin derivative, a class of
compounds known for their diverse biological activities. This technical guide provides a
comprehensive overview of the known physical, chemical, and biological properties of
Neobulgarone E, with a focus on data presentation, experimental methodologies, and the
visualization of related biological pathways. This document is intended to serve as a valuable
resource for researchers, scientists, and professionals involved in drug discovery and
development.

Physical and Chemical Properties

Neobulgarone E possesses a complex chemical structure, which dictates its physical and
chemical characteristics. The fundamental properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15581929?utm_src=pdf-interest
https://www.benchchem.com/product/b15581929?utm_src=pdf-body
https://www.benchchem.com/product/b15581929?utm_src=pdf-body
https://www.benchchem.com/product/b15581929?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C32H24Cl20s [1]
Molecular Weight 607.4 g/mol [1]

(10S)-4-chloro-10-[(9S)-1-
chloro-2,4-dihydroxy-5-
methoxy-7-methyl-10-ox0-9H-
IUPAC Name ) [1]
anthracen-9-yl]-1,3-dihydroxy-
8-methoxy-6-methyl-10H-

anthracen-9-one

CC1=CC2=C(C(=C1)0OC)C(=0
)C3=C([C@H]2[C@H]4C5=C(

Canonical SMILES C(=CC(=C5)C)OC)C(=0)C6=C  [1]
4C(=C(C=CB0)0)CI)C(=C(C=
C30)0)Cl

InChl=1S/C32H24CI208/c1-
11-5-13-21(19(7-11)41-
3)31(39)25-15(35)9-
17(37)29(33)27(25)23(13)24-

InChl 14-6-12(2)8-20(42- [1]
4)22(14)32(40)26-16(36)10-
18(38)30(34)28(24)26/h5-
10,23-24,35-38H, 1-
4H3/t23-,24-Im1/s1

QAZZAQNQJFRMEL-
InChliKey [1]
DNQXCXABSA-N

Note: Experimentally determined physical properties such as melting point, boiling point, and
solubility for Neobulgarone E are not readily available in the surveyed literature. The data
presented in the table are based on computational predictions from PubChem.[1]

Spectroscopic Data
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Detailed spectroscopic data for Neobulgarone E is not explicitly published under this name.
However, the compound is likely one of the novel polyketides isolated from the endophytic
fungus Bulgaria inquinans, as described by Ariantari et al. (2019). The spectroscopic data for
structurally related compounds isolated from this fungus provide insights into the expected
spectral characteristics of Neobulgarone E.

Expected *H and 3C NMR Data: Based on the structures of related butyrolactones and
azaphilones from Bulgaria inquinans, the NMR spectra of Neobulgarone E would be complex,
showing signals corresponding to aromatic protons, methoxy groups, and various aliphatic
protons within the dimeric structure. The specific chemical shifts and coupling constants would
be crucial for the complete assignment of the molecule's stereochemistry.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) would be expected to show a
molecular ion peak corresponding to the exact mass of Neobulgarone E, confirming its
elemental composition of Cs2H24Cl20s. Fragmentation patterns would likely involve cleavage of
the bond linking the two naphthazarin units.

Experimental Protocols

Detailed experimental protocols for the synthesis of Neobulgarone E are not currently
available in the scientific literature. However, the isolation and characterization of structurally
related compounds from the endophytic fungus Bulgaria inquinans have been described. The
following is a generalized protocol based on the work of Ariantari et al. (2019).

Isolation and Purification of Polyketides from Bulgaria
inquinans

This workflow outlines the general steps for isolating compounds from Bulgaria inquinans.
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Click to download full resolution via product page

Caption: General workflow for the isolation of secondary metabolites from Bulgaria inquinans.

Structure Elucidation

The structures of the isolated compounds are typically determined using a combination of
spectroscopic techniques.
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Caption: Workflow for the structure elucidation of isolated natural products.

Biological Activity

While specific biological activities for Neobulgarone E are not extensively documented, related
compounds from Bulgaria inquinans have shown cytotoxic effects.
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Cytotoxicity

Several butyrolactones and azaphilones isolated from Bulgaria inquinans have been evaluated
for their cytotoxic activity against various cancer cell lines. For instance, some compounds
exhibited strong cytotoxicity against the murine lymphoma cell line L5178Y.[2] This suggests
that Neobulgarone E may also possess cytotoxic properties, making it a candidate for further
investigation in cancer research.

Antimicrobial Activity

The broader class of azaphilones, to which Neobulgarone E is related, is known to possess
antimicrobial activities.[3][4] This suggests a potential for Neobulgarone E to exhibit
antibacterial or antifungal properties. Further screening against a panel of pathogenic
microorganisms would be necessary to confirm this.

Signaling Pathways

The precise signaling pathways modulated by Neobulgarone E have not yet been elucidated.
However, based on the cytotoxic activity of related compounds, it is plausible that
Neobulgarone E may interfere with fundamental cellular processes such as cell cycle
progression, apoptosis, or specific signal transduction cascades involved in cancer cell
proliferation.

The following diagram illustrates a hypothetical signaling pathway that could be targeted by a
cytotoxic agent like Neobulgarone E, leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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